Cas no 136351-82-1 (Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]-)
136351-82-1 structure
Product Name:Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]-
CAS No:136351-82-1
MF:C20H31ClO2
MW:338.911945581436
CID:1240427
PubChem ID:12400600
Update Time:2025-04-20
Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]-
- 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]butanoyl chloride
- DTXSID50496459
- 136351-82-1
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- Inchi: 1S/C20H31ClO2/c1-8-16(18(21)22)23-17-10-9-14(12-19(2,3)4)11-15(17)13-20(5,6)7/h9-11,16H,8,12-13H2,1-7H3
- InChI Key: WSAXAWKDUUKXCA-UHFFFAOYSA-N
- SMILES: ClC(C(CC)OC1=CC=C(C=C1CC(C)(C)C)CC(C)(C)C)=O
Computed Properties
- Exact Mass: 338.20143
- Monoisotopic Mass: 338.2012579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoyl chloride, 2-[2,4-bis(2,2-dimethylpropyl)phenoxy]- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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